molecular formula C10H12ClNO5S B7464355 2-[2-Chloro-4-(ethylsulfamoyl)phenoxy]acetic acid

2-[2-Chloro-4-(ethylsulfamoyl)phenoxy]acetic acid

Cat. No. B7464355
M. Wt: 293.72 g/mol
InChI Key: KRYLNOKWSYZBLF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[2-Chloro-4-(ethylsulfamoyl)phenoxy]acetic acid, also known as ethephon, is a synthetic plant growth regulator that is widely used in agriculture to regulate plant growth and ripening. This chemical compound is a white crystalline powder that is soluble in water and has a molecular weight of 250.7 g/mol. Ethephon is commonly used in the production of fruits, vegetables, and ornamental plants to promote uniform ripening, increase fruit size, and improve the shelf life of the produce.

Mechanism of Action

The mechanism of action of 2-[2-Chloro-4-(ethylsulfamoyl)phenoxy]acetic acid involves the release of ethylene gas, which promotes plant growth and ripening. Ethylene is a naturally occurring plant hormone that regulates a variety of physiological processes, including fruit ripening, flower senescence, and leaf abscission. Ethephon acts as a precursor to ethylene and is converted to ethylene by the action of an enzyme called ACC oxidase. The release of ethylene triggers a cascade of physiological responses that promote plant growth and development.
Biochemical and Physiological Effects:
Ethephon has a variety of biochemical and physiological effects on plants. It stimulates the production of ethylene, which promotes fruit ripening, flower senescence, and leaf abscission. Ethephon also increases the activity of enzymes involved in the synthesis of cell wall components, which can lead to increased cell expansion and plant growth. In addition, 2-[2-Chloro-4-(ethylsulfamoyl)phenoxy]acetic acid has been found to increase the accumulation of sugars and other metabolites in plants, which can improve fruit quality and enhance plant resistance to environmental stress.

Advantages and Limitations for Lab Experiments

Ethephon has several advantages and limitations for use in lab experiments. One advantage is that it is relatively easy to use and can be applied to plants in a variety of ways, including foliar sprays, soil drenches, and fruit dips. Ethephon is also relatively inexpensive and readily available, making it a popular choice for plant growth studies. However, 2-[2-Chloro-4-(ethylsulfamoyl)phenoxy]acetic acid can have variable effects on different plant species and can be difficult to apply at precise concentrations. In addition, the release of ethylene gas can be difficult to control, which can make it challenging to study the specific effects of 2-[2-Chloro-4-(ethylsulfamoyl)phenoxy]acetic acid on plant growth and development.

Future Directions

There are several future directions for research on 2-[2-Chloro-4-(ethylsulfamoyl)phenoxy]acetic acid and its effects on plant growth and development. One area of research is the development of new formulations of 2-[2-Chloro-4-(ethylsulfamoyl)phenoxy]acetic acid that can be more precisely controlled and applied to plants. Another area of research is the identification of new plant growth regulators that can be used in conjunction with 2-[2-Chloro-4-(ethylsulfamoyl)phenoxy]acetic acid to enhance its effects on plant growth and development. In addition, research is needed to better understand the specific biochemical and physiological effects of 2-[2-Chloro-4-(ethylsulfamoyl)phenoxy]acetic acid on different plant species and to develop new methods for measuring these effects. Overall, continued research on 2-[2-Chloro-4-(ethylsulfamoyl)phenoxy]acetic acid and its effects on plant growth and development has the potential to improve agricultural productivity and enhance the quality of food and ornamental plants.

Synthesis Methods

The synthesis of 2-[2-Chloro-4-(ethylsulfamoyl)phenoxy]acetic acid involves the reaction of 2-chloro-4-nitrophenol with ethyl sulfamate in the presence of sodium hydroxide. The resulting intermediate is then treated with acetic anhydride to form 2-[2-Chloro-4-(ethylsulfamoyl)phenoxy]acetic acid. This synthesis method is relatively simple and cost-effective, making 2-[2-Chloro-4-(ethylsulfamoyl)phenoxy]acetic acid a widely used plant growth regulator in the agricultural industry.

Scientific Research Applications

Ethephon has been extensively studied for its effects on plant growth and development. Scientific research has shown that 2-[2-Chloro-4-(ethylsulfamoyl)phenoxy]acetic acid can promote fruit ripening by stimulating the production of ethylene, a plant hormone that regulates fruit ripening. Ethephon has also been found to increase fruit size, improve fruit quality, and enhance the shelf life of produce. In addition, 2-[2-Chloro-4-(ethylsulfamoyl)phenoxy]acetic acid has been used to induce flowering in plants, increase seed germination, and enhance plant resistance to environmental stress.

properties

IUPAC Name

2-[2-chloro-4-(ethylsulfamoyl)phenoxy]acetic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12ClNO5S/c1-2-12-18(15,16)7-3-4-9(8(11)5-7)17-6-10(13)14/h3-5,12H,2,6H2,1H3,(H,13,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KRYLNOKWSYZBLF-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNS(=O)(=O)C1=CC(=C(C=C1)OCC(=O)O)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12ClNO5S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

293.72 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[2-Chloro-4-(ethylsulfamoyl)phenoxy]acetic acid

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